Cas no 1099632-00-4 (5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid)

• Product Name: 5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid
• CAS No: 1099632-00-4
• MF: C₁₂H₉ClO₂S
• MW: 252.716661214828
• MDL: MFCD11650590
• CID: 1037832
• PubChem ID: 43363535
• Update Time: 2025-04-20

5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid
• CS-0211541
• DTXSID30655921
• MFCD11650590
• BS-25521
• 5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylicacid
• ZTB63200
• 1099632-00-4
• AKOS009385741
• DB-358597

• MDL： MFCD11650590
• Inchi： 1S/C12H9ClO2S/c1-7-6-8(13)2-3-9(7)10-4-5-11(16-10)12(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： NNZJHHRVOBRJED-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C2=CC=C(C(=O)O)S2)=C(C)C=1

Computed Properties

• Exact Mass: 252.0011784g/mol
• Monoisotopic Mass: 252.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 65.5Ų

5-(4-Chloro-2-methylphenyl)thiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids